Cas no 2228447-98-9 (4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine)
4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine
- 2228447-98-9
- [4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine
- EN300-1970484
-
- Inchi: 1S/C14H18F3NO/c1-19-12-3-2-10(15)8-11(12)13(9-18)4-6-14(16,17)7-5-13/h2-3,8H,4-7,9,18H2,1H3
- InChI Key: ZRBPRQMVXSWEEA-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=C(C=CC=2OC)F)(CN)CC1)F
Computed Properties
- Exact Mass: 273.13404868g/mol
- Monoisotopic Mass: 273.13404868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.2Ų
4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1970484-0.05g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 0.05g |
$1261.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-0.1g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 0.1g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-0.25g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 0.25g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-0.5g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 0.5g |
$1440.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-1.0g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1970484-2.5g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-5.0g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1970484-10.0g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1970484-1g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-1970484-5g |
[4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexyl]methanamine |
2228447-98-9 | 5g |
$4349.0 | 2023-09-16 |
4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine
Introduction to 4,4-Difluoro-1-(5-Fluoro-2-Methoxyphenyl)cyclohexylmethanamine (CAS No. 2228447-98-9)
4,4-Difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine (CAS No. 2228447-98-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.
The chemical structure of 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine is noteworthy for its incorporation of fluorine atoms and a methoxy group. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it an attractive candidate for drug development. Specifically, the fluorine atoms can enhance the lipophilicity and metabolic stability of the compound, while the methoxy group can influence its binding affinity to target receptors.
The synthesis of 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of a difluorocyclohexylamine derivative with a substituted benzaldehyde or benzoyl chloride, followed by reduction to form the final amine product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.
In terms of pharmacological properties, 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine has been studied for its potential as a modulator of various biological targets. Research has shown that this compound can interact with specific receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. For instance, studies have demonstrated that it can inhibit the activity of certain kinases and proteases that are implicated in neurodegenerative processes.
Beyond its neurological applications, 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have indicated that it can reduce inflammation and pain in animal models of arthritis and neuropathic pain. These findings suggest that the compound may have broad therapeutic utility beyond its initial focus areas.
The safety profile of 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine is another critical aspect of its development. Toxicology studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, ongoing research is necessary to fully elucidate its long-term safety and potential side effects in humans.
Recent advancements in computational chemistry have also contributed to our understanding of 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, helping to guide the design of more potent and selective analogs. These computational tools are invaluable for optimizing the compound's pharmacological properties and predicting its behavior in biological systems.
In conclusion, 4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine (CAS No. 2228447-98-9) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties, paving the way for potential clinical use in treating various diseases.
2228447-98-9 (4,4-difluoro-1-(5-fluoro-2-methoxyphenyl)cyclohexylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)